N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[(2,5-dimethylphenyl)methyl]-2-oxopyridine-3-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[(2,5-dimethylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C23H22N2O4/c1-15-5-6-16(2)17(12-15)14-25-9-3-4-19(23(25)27)22(26)24-18-7-8-20-21(13-18)29-11-10-28-20/h3-9,12-13H,10-11,14H2,1-2H3,(H,24,26)
• InChI Key: LNHSZAMXCCPTTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CC=C(C2=O)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[(2,5-dimethylphenyl)methyl]-2-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H22N2O4 and its molecular weight is 390.439. The purity is usually 95%.
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Scientific Research Applications

Orexin Receptor Mechanisms in Eating Disorders

Research on compounds targeting orexin receptors, such as SB-649868, shows significant promise in treating binge eating disorders by selectively reducing binge eating for highly palatable food without affecting standard food pellet intake. This finding highlights the role of orexin-1 receptor mechanisms in compulsive food consumption and suggests potential therapeutic applications for eating disorders with a compulsive component (Piccoli et al., 2012).

Antimicrobial Activity of Novel Compounds

The synthesis and study of novel derivatives with antimicrobial activity demonstrate significant potency against strains like Proteus vulgaris and Pseudomonas aeruginosa. A specific compound, 3-amino-2-(benzylthio)-5-methyl-N-(4-methylphenyl)-4-oxo-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamide, exhibited higher activity than reference drugs against Bacillus subtilis and Candida albicans, suggesting potential applications in developing new antimicrobial agents (Kolisnyk et al., 2015).

Anti-Inflammatory and Analgesic Agents

Novel synthesized compounds derived from visnaginone and khellinone showed significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties. These compounds, such as (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3, 6-tetrahydro- pyrimidin-4-yl) benzo [1,2-b: 5, 4-b’] difuran-2-carboxamide, could serve as a foundation for the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Novel Antidepressant and Nootropic Agents

The synthesis of N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and their evaluation as potential antidepressant and nootropic agents highlights the versatility of pyridine derivatives in developing CNS active agents. Compounds with specific substitutions exhibited high antidepressant and nootropic activity, underscoring the potential for novel therapeutic applications in mental health (Thomas et al., 2016).